Cas no 32350-57-5 (Stearoyl-L-carnitine chloride)

• Product Name: Stearoyl-L-carnitine chloride
• CAS No: 32350-57-5
• MF: C₂₅H₅₀ClNO₄
• MW: 464.121807575226
• MDL: MFCD00274138
• CID: 2085214
• PubChem ID: 10813965
• Update Time: 2025-10-19

Stearoyl-L-carnitine chloride Chemical and Physical Properties

Names and Identifiers

• R-Stearoyl Carnitine Chloride
• STEAROYL-L-CARNITINE CHLORIDE
• [(2R)-3-Carboxy-2-octadecanoyloxypropyl]-trimethylazanium;chloride
• G60926
• CHEMBL305011
• DA-67781
• MFCD00274138
• MS-28541
• 32350-57-5
• AKOS040756013
• HY-130466
• CS-0108076
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, chloride (1:1), (2R)- (ACI); 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, chloride, (2R)- (9CI); 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy
• STEAROYL-L-CARNITINECHLORIDE
• (2R)-3-Carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-1-propanaminium Chloride;
• Stearoyl-L-carnitine (chloride)
• Stearoyl-L-carnitine chloride

• MDL： MFCD00274138
• Inchi： 1S/C25H49NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(29)30-23(21-24(27)28)22-26(2,3)4;/h23H,5-22H2,1-4H3;1H/t23-;/m1./s1
• InChI Key： YSVYWVPJJXVIFM-GNAFDRTKSA-N
• SMILES： [Cl-].O(C(CCCCCCCCCCCCCCCCC)=O)[C@H](CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 463.3428368g/mol
• Monoisotopic Mass: 463.3428368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 431
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Stearoyl-L-carnitine chloride

Stearoyl-L-carnitine chloride (CAS No. 32350-57-5): An Overview of Its Structure, Properties, and Applications in Biomedical Research

Stearoyl-L-carnitine chloride (CAS No. 32350-57-5) is a significant compound in the field of biomedical research, particularly in the study of lipid metabolism and mitochondrial function. This compound is a derivative of L-carnitine, a naturally occurring molecule that plays a crucial role in the transport of long-chain fatty acids into the mitochondria for β-oxidation. The addition of a stearoyl group to L-carnitine enhances its lipophilicity, making it an important tool in various biochemical and pharmacological studies.

The chemical structure of stearoyl-L-carnitine chloride consists of a long hydrophobic stearoyl chain (C18:0) attached to the amino group of L-carnitine, which is further conjugated with a chloride ion. This unique structure imparts specific properties that make it valuable in both research and potential therapeutic applications. The compound is typically synthesized through the reaction of L-carnitine with stearoyl chloride, followed by purification to ensure high purity and stability.

In recent years, there has been growing interest in the role of stearoyl-L-carnitine chloride in lipid metabolism and energy production. Studies have shown that this compound can modulate the activity of key enzymes involved in fatty acid oxidation, such as carnitine palmitoyltransferase I (CPT1) and acyl-CoA dehydrogenase. These enzymes are critical for the efficient transport and oxidation of fatty acids within the mitochondria, which is essential for maintaining cellular energy homeostasis.

One of the key areas of research involving stearoyl-L-carnitine chloride is its potential therapeutic applications in metabolic disorders. For instance, conditions such as primary carnitine deficiency and fatty acid oxidation disorders can benefit from supplementation with carnitine derivatives like stearoyl-L-carnitine chloride. These disorders are characterized by impaired fatty acid metabolism, leading to energy deficits and organ dysfunction. By enhancing the transport and oxidation of fatty acids, stearoyl-L-carnitine chloride may help alleviate some of the symptoms associated with these conditions.

Beyond its role in metabolic disorders, stearoyl-L-carnitine chloride has also been investigated for its potential neuroprotective effects. Research has shown that this compound can improve mitochondrial function and reduce oxidative stress in neuronal cells. These findings suggest that stearoyl-L-carnitine chloride may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where mitochondrial dysfunction plays a significant role.

In addition to its biological activities, the physicochemical properties of stearoyl-L-carnitine chloride make it suitable for various analytical applications. Its high lipophilicity allows it to be used as a standard or reference compound in lipidomics studies, where it can help calibrate instruments and validate analytical methods. Furthermore, its stability under different experimental conditions makes it a reliable choice for long-term storage and use in laboratory settings.

The safety profile of stearoyl-L-carnitine chloride has been extensively studied, and it is generally considered safe for use in research settings when proper handling protocols are followed. However, as with any chemical compound, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, stearoyl-L-carnitine chloride (CAS No. 32350-57-5) is a versatile compound with significant implications in biomedical research. Its unique structure and properties make it an important tool for studying lipid metabolism, mitochondrial function, and potential therapeutic applications in metabolic disorders and neurodegenerative diseases. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, further highlighting its importance in the field.